Cas no 951467-69-9 (2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide)

• Product Name: 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide
• CAS No: 951467-69-9
• MF: C₁₈H₁₉ClN₂O₄S₂
• MW: 426.937461137772
• CID: 5505160
• Update Time: 2025-06-09

2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorophenyl)sulfonylbutanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

• Inchi： 1S/C18H19ClN2O4S2/c19-11-6-8-12(9-7-11)27(24,25)10-2-5-15(22)21-18-16(17(20)23)13-3-1-4-14(13)26-18/h6-9H,1-5,10H2,(H2,20,23)(H,21,22)
• InChI Key： LQWRJHYIHZLYKD-UHFFFAOYSA-N
• SMILES： C12CCCC=1C(C(N)=O)=C(NC(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O)S2

Additional information on 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide

Recent Advances in the Study of 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS: 951467-69-9)

The compound 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS: 951467-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 951467-69-9 acts as a potent inhibitor of a kinase implicated in tumor progression, with an IC50 value in the nanomolar range. This finding underscores its potential as a lead compound for cancer therapy.

In addition to its anticancer properties, recent research has explored the compound's anti-inflammatory effects. A study conducted by researchers at a leading pharmaceutical institute revealed that 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide significantly reduces the production of pro-inflammatory cytokines in vitro and in vivo. These results were corroborated by another independent study, which highlighted the compound's ability to modulate immune responses, making it a candidate for treating autoimmune diseases.

The synthesis and optimization of 951467-69-9 have also been a focal point of recent investigations. Advances in synthetic chemistry have enabled the development of more efficient routes to produce this compound with higher yields and purity. Furthermore, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and metabolic stability, addressing some of the challenges associated with its early-stage development.

Despite these promising findings, several challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further refinement to ensure its suitability for clinical use. Additionally, comprehensive toxicological studies are needed to assess its safety profile. Ongoing research aims to address these gaps, with the ultimate goal of advancing 951467-69-9 into clinical trials.

In conclusion, 2-4-(4-chlorobenzenesulfonyl)butanamido-4H,5H,6H-cyclopentabthiophene-3-carboxamide represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in its synthesis and optimization, position it as a valuable tool for therapeutic development. Future studies will be crucial in translating these preclinical findings into clinical applications, potentially offering new treatment options for cancer and inflammatory diseases.